![molecular formula C15H9F3N2O2 B2617626 2-[3-(trifluoromethyl)anilino]-4H-3,1-benzoxazin-4-one CAS No. 282529-88-8](/img/structure/B2617626.png)
2-[3-(trifluoromethyl)anilino]-4H-3,1-benzoxazin-4-one
Overview
Description
2-Methyl-3-(trifluoromethyl)aniline is an organic compound that belongs to the trifluoromethylbenzene series . It’s a colorless liquid used in chemical synthesis . It’s also used in the synthesis of an analgesic compound, flunixin, via reaction with 2-chloronicotinate in ethylene glycol .
Synthesis Analysis
The synthesis of 2-Methyl-3-Trifluoromethyl-Aniline involves a solution of 2,2,2’-trimethyl-3’-trifluoromethyl-propionanilide in ethanol and concentrated HCl, which is refluxed for 24 hours .Molecular Structure Analysis
The molecular formula of 2-Methyl-3-(trifluoromethyl)aniline is CH3C6H3(CF3)NH2 . It has a molecular weight of 175.15 .Chemical Reactions Analysis
While specific chemical reactions involving 2-Methyl-3-(trifluoromethyl)aniline are not mentioned in the sources, it’s used in the synthesis of flunixin, an analgesic compound .Physical And Chemical Properties Analysis
2-Methyl-3-(trifluoromethyl)aniline is a liquid at room temperature . It has a melting point of 38-42 °C and a boiling point of 189 °C . Its density is 1.39 g/mL at 25 °C .Scientific Research Applications
- 2-[3-(trifluoromethyl)anilino]-4H-3,1-benzoxazin-4-one serves as a valuable reactant in chemical synthesis. Researchers utilize it to create novel compounds and explore new reaction pathways .
- This compound plays a crucial role in the synthesis of flunixin, an analgesic agent. The reaction involves coupling 2-[3-(trifluoromethyl)anilino]-4H-3,1-benzoxazin-4-one with 2-chloronicotinate in ethylene glycol .
- Scientists investigate derivatives of this compound for their potential as PET radioligands. These derivatives target the open channel of the NMDA receptor, which is linked to neurodegenerative disorders such as Alzheimer’s disease and epilepsy .
- 2-[3-(trifluoromethyl)anilino]-4H-3,1-benzoxazin-4-one exhibits anti-inflammatory effects. Researchers explore its mechanisms and evaluate its potential as a therapeutic agent for inflammatory conditions.
- Preliminary studies suggest that this compound possesses anti-cancer properties. Researchers examine its impact on cancer cell lines and explore its potential as a novel chemotherapeutic agent.
- The compound has been investigated as a fluorescent probe for imaging biological systems. Its unique properties make it suitable for visualizing cellular processes and interactions.
Chemical Synthesis
Flunixin Analgesic Synthesis
Neurodegenerative Disorders Research
Anti-Inflammatory Properties
Anti-Cancer Investigations
Fluorescent Probe Development
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[3-(trifluoromethyl)anilino]-3,1-benzoxazin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9F3N2O2/c16-15(17,18)9-4-3-5-10(8-9)19-14-20-12-7-2-1-6-11(12)13(21)22-14/h1-8H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCFWNAGDFTUTSR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC(=N2)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9F3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(trifluoromethyl)anilino]-4H-3,1-benzoxazin-4-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-Bis[(4-methylphenyl)sulfanyl]-2-phenylpyrimidine](/img/structure/B2617545.png)
![2-O-(9H-Fluoren-9-ylmethyl) 8-O-methyl 6-formyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2,8-dicarboxylate](/img/structure/B2617546.png)
![2-({2-Oxo-2-[3-(trifluoromethyl)anilino]ethyl}sulfonyl)acetic acid](/img/structure/B2617552.png)
![(7R)-8-Benzyl-7-propan-2-yl-2,5-dioxa-8-azaspiro[3.4]octane](/img/structure/B2617557.png)
![5-((4-(2-Fluorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2617559.png)
![N-(4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-ene-8-carbonyl)phenyl)-3-methylbenzenesulfonamide](/img/structure/B2617561.png)
